Cas no 29509-04-4 (2,4,4-trimethyl-3-oxopentanenitrile)
29509-04-4 structure
Product name:2,4,4-trimethyl-3-oxopentanenitrile
2,4,4-trimethyl-3-oxopentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Pentanenitrile,2,4,4-trimethyl-3-oxo-
- 2,4,4-trimethyl-3-oxopentanenitrile
- 2,4,4-Trimethyl-3-oxovaleronitrile
- AT25050
- NS00050346
- DTXSID00952010
- 2, 4, 4-trimethyl-3-oxopentanenitrile
- AKOS008124377
- CS-0259387
- Z385381434
- EINECS 249-672-9
- 29509-04-4
- SCHEMBL574131
- YZYCNKBQLMRDMT-UHFFFAOYSA-N
- EN300-73150
- Pentanenitrile, 2,4,4-trimethyl-3-oxo-
-
- Inchi： InChI=1S/C8H13NO/c1-6(5-9)7(10)8(2,3)4/h6H,1-4H3
- InChI Key： YZYCNKBQLMRDMT-UHFFFAOYSA-N
- SMILES： N#CC(C(C(C)(C)C)=O)C
Computed Properties
- Exact Mass: 139.09979
- Monoisotopic Mass: 139.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9Ų
- XLogP3: 1.8
Experimental Properties
- Density: 0.918
- Boiling Point: 189.8°Cat760mmHg
- Flash Point: 68.6°C
- Refractive Index: 1.427
- PSA: 40.86
2,4,4-trimethyl-3-oxopentanenitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-73150-0.5g |
2,4,4-trimethyl-3-oxopentanenitrile |
29509-04-4 | 95% | 0.5g |
$218.0 | 2023-05-03 | |
| Enamine | EN300-73150-10.0g |
2,4,4-trimethyl-3-oxopentanenitrile |
29509-04-4 | 95% | 10g |
$1346.0 | 2023-05-03 | |
| TRC | B536633-250mg |
2,4,4-trimethyl-3-oxopentanenitrile |
29509-04-4 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-73150-1.0g |
2,4,4-trimethyl-3-oxopentanenitrile |
29509-04-4 | 95% | 1g |
$314.0 | 2023-05-03 | |
| TRC | B536633-25mg |
2,4,4-trimethyl-3-oxopentanenitrile |
29509-04-4 | 25mg |
$ 50.00 | 2022-06-07 | ||
| Enamine | EN300-73150-0.1g |
2,4,4-trimethyl-3-oxopentanenitrile |
29509-04-4 | 95% | 0.1g |
$83.0 | 2023-05-03 | |
| A2B Chem LLC | AB37962-250mg |
Pentanenitrile, 2,4,4-trimethyl-3-oxo- |
29509-04-4 | 95% | 250mg |
$82.00 | 2024-04-20 | |
| 1PlusChem | 1P002Z2I-500mg |
Pentanenitrile, 2,4,4-trimethyl-3-oxo- |
29509-04-4 | 95% | 500mg |
$347.00 | 2024-05-06 | |
| A2B Chem LLC | AB37962-500mg |
Pentanenitrile, 2,4,4-trimethyl-3-oxo- |
29509-04-4 | 95% | 500mg |
$153.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1330057-250mg |
2,4,4-Trimethyl-3-oxopentanenitrile |
29509-04-4 | 95% | 250mg |
￥1086.00 | 2024-08-03 |
2,4,4-trimethyl-3-oxopentanenitrile Related Literature
-
Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
-
3. Book reviews
-
Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
-
Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
29509-04-4 (2,4,4-trimethyl-3-oxopentanenitrile) Related Products
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